Fluo-3FF (potassium salt)
Fluo-3FF (potassium salt)
Fluo-3FF is a fluorescent calcium indicator. It is a di-fluorinated analog of Fluo-3 (Item Nos. 20402 | 20403 | 20404) that displays about a 100-fold lower affinity than Fluo-3 for calcium (Kds = 42 and 0.4 µM, respectively). Low affinity calcium indicators are particularly useful for studying compartments with high concentrations of calcium, such as endoplasmic reticulum, where high affinity dyes will be insensitive to luminal fluctuations. Fluo-3FF has excitation/emission maxima of approximately 506 and 526 nm, respectively.
Brand Name:
Vulcanchem
CAS No.:
348079-14-1
VCID:
VC0162720
InChI:
InChI=1S/C35H26Cl2F2N2O13.5K/c36-19-8-17-26(10-24(19)42)54-27-11-25(43)20(37)9-18(27)33(17)16-1-3-22(40(12-29(44)45)13-30(46)47)28(7-16)52-5-6-53-35-23(4-2-21(38)34(35)39)41(14-31(48)49)15-32(50)51;;;;;/h1-4,7-11,42H,5-6,12-15H2,(H,44,45)(H,46,47)(H,48,49)(H,50,51);;;;;/q;5*+1/p-5
SMILES:
C1=CC(=C(C=C1C2=C3C=C(C(=O)C=C3OC4=CC(=C(C=C42)Cl)[O-])Cl)OCCOC5=C(C=CC(=C5F)F)N(CC(=O)[O-])CC(=O)[O-])N(CC(=O)[O-])CC(=O)[O-].[K+].[K+].[K+].[K+].[K+]
Molecular Formula:
C35H21Cl2F2N2O13 • 5K
Molecular Weight:
981.9
Fluo-3FF (potassium salt)
CAS No.: 348079-14-1
Reference Standards
VCID: VC0162720
Molecular Formula: C35H21Cl2F2N2O13 • 5K
Molecular Weight: 981.9
| CAS No. | 348079-14-1 |
|---|---|
| Product Name | Fluo-3FF (potassium salt) |
| Molecular Formula | C35H21Cl2F2N2O13 • 5K |
| Molecular Weight | 981.9 |
| IUPAC Name | pentapotassium;2-[2-[2-[6-[bis(carboxylatomethyl)amino]-2,3-difluorophenoxy]ethoxy]-N-(carboxylatomethyl)-4-(2,7-dichloro-3-oxido-6-oxoxanthen-9-yl)anilino]acetate |
| Standard InChI | InChI=1S/C35H26Cl2F2N2O13.5K/c36-19-8-17-26(10-24(19)42)54-27-11-25(43)20(37)9-18(27)33(17)16-1-3-22(40(12-29(44)45)13-30(46)47)28(7-16)52-5-6-53-35-23(4-2-21(38)34(35)39)41(14-31(48)49)15-32(50)51;;;;;/h1-4,7-11,42H,5-6,12-15H2,(H,44,45)(H,46,47)(H,48,49)(H,50,51);;;;;/q;5*+1/p-5 |
| Standard InChIKey | VRZZNEZQSQRZPU-UHFFFAOYSA-I |
| SMILES | C1=CC(=C(C=C1C2=C3C=C(C(=O)C=C3OC4=CC(=C(C=C42)Cl)[O-])Cl)OCCOC5=C(C=CC(=C5F)F)N(CC(=O)[O-])CC(=O)[O-])N(CC(=O)[O-])CC(=O)[O-].[K+].[K+].[K+].[K+].[K+] |
| Description | Fluo-3FF is a fluorescent calcium indicator. It is a di-fluorinated analog of Fluo-3 (Item Nos. 20402 | 20403 | 20404) that displays about a 100-fold lower affinity than Fluo-3 for calcium (Kds = 42 and 0.4 µM, respectively). Low affinity calcium indicators are particularly useful for studying compartments with high concentrations of calcium, such as endoplasmic reticulum, where high affinity dyes will be insensitive to luminal fluctuations. Fluo-3FF has excitation/emission maxima of approximately 506 and 526 nm, respectively. |
| Synonyms | N-[2-[2-[2-[bis(carboxymethyl)amino]-5-(2,7-dichloro-6-hydroxy-3-oxo-3H-xanthen-9-yl)phenoxy]ethoxy]-3,4-difluorophenyl]-N-(carboxymethyl)-glycine, pentapotassium salt |
| Reference | 1.David, G.,Barrett, J.N. and Barrett, E.F. Stimulation-induced changes in Ca2+ in lizard motor nerve terminals. J.Physiol. 504(Pt 1), 83-96 (1997). |
| PubChem Compound | 132285213 |
| Last Modified | Nov 11 2021 |
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